Cas no 58787-23-8 (4-methyl-2-phenylpyridine-3-carboxylic Acid)

4-methyl-2-phenylpyridine-3-carboxylic Acid structure
58787-23-8 structure
Product Name:4-methyl-2-phenylpyridine-3-carboxylic Acid
CAS No:58787-23-8
MF:C13H11NO2
MW:213.231943368912
CID:1612286
PubChem ID:14626438
Update Time:2025-04-21

4-methyl-2-phenylpyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-phenylpyridine-3-carboxylic Acid
    • CTK5A8884
    • AGN-PC-0020WZ
    • SureCN5532401
    • KB-242694
    • AG-G-08326
    • 4-methyl-2-phenyl-nicotinic acid
    • 4-Methyl-2-phenyl-nicotinsaeure
    • 4-methyl-2-phenylnicotinic acid
    • DTXSID60562371
    • SCHEMBL5532401
    • 58787-23-8
    • XSYIICJOGYZMQZ-UHFFFAOYSA-N
    • DB-082267
    • Inchi: 1S/C13H11NO2/c1-9-7-8-14-12(11(9)13(15)16)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
    • InChI Key: XSYIICJOGYZMQZ-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)C=CN=C1C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 213.07900
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19000
  • LogP: 2.75520
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